Cas no 2098015-70-2 (2-(1-(Prop-2-yn-1-yl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde)

• Product Name: 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde
• CAS No: 2098015-70-2
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 5045927
• Update Time: 2025-06-26

2-(1-(Prop-2-yn-1-yl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-(prop-2-yn-1-yl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde
• 2-(1-prop-2-ynyl-3-pyridin-4-ylpyrazol-4-yl)acetaldehyde
• 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde

• Inchi： 1S/C13H11N3O/c1-2-8-16-10-12(5-9-17)13(15-16)11-3-6-14-7-4-11/h1,3-4,6-7,9-10H,5,8H2
• InChI Key： NGGZUTDIZTYZFL-UHFFFAOYSA-N
• SMILES： O=CCC1=CN(CC#C)N=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 0.4
• Topological Polar Surface Area: 47.8

Additional information on 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde

Compound CAS No. 2098015-70-2: 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde

The compound with CAS No. 2098015-70-2, known as 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring fused with a pyridine moiety and an aldehyde group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials, particularly in the development of pyrazole-based polymers and heterocyclic compounds. Its ability to undergo various functional group transformations has made it a valuable intermediate in organic synthesis. For instance, researchers have explored its use in the construction of pyrazole-containing pharmaceuticals, where its structural flexibility allows for the incorporation of diverse substituents to modulate biological activity.

The synthesis of 2-(1-(Prop-2-yn-1-yl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. One notable approach involves the reaction of an aldehyde with a substituted pyridine derivative under specific conditions to form the pyrazole ring. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in the field of drug discovery. Its pyrazole ring is known to exhibit bioactivity in various biological systems, making it a potential candidate for anti-inflammatory, antiviral, and anticancer drug development. Recent research has focused on modifying the substituents on the pyridine and propargyl groups to enhance its pharmacokinetic properties and target specificity.

Moreover, the compound's electronic properties make it suitable for use in organic electronics. The conjugated system formed by the pyrazole and pyridine moieties enables efficient charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have explored its integration into polymer frameworks to create novel materials with tailored electronic characteristics.

Another area of interest is its role in catalytic processes. The aldehyde group in this compound can act as a reactive site for enantioselective catalysis, enabling the synthesis of chiral molecules with high enantiomeric excess. This property has been leveraged in asymmetric synthesis strategies, particularly in the preparation of complex natural products and pharmaceutical intermediates.

From an environmental perspective, this compound has been studied for its potential in green chemistry applications. Its synthesis can be designed to minimize waste and utilize renewable resources, aligning with sustainable development goals. For example, researchers have investigated the use of biocatalysts and solvent-free conditions to enhance the eco-friendliness of its production process.

In conclusion, 2-(1-(Prop-2-yne...